Immune Regulation

Description

Immune regulation refers to the complex biological processes that maintain immune homeostasis, ensuring appropriate immune responses to pathogens while preventing autoimmunity and excessive inflammation. This intricate system involves a network of cells, cytokines, and signaling pathways that modulate the activation, proliferation, differentiation, and effector functions of immune cells. Dysregulation can lead to various pathologies, including autoimmune diseases, immunodeficiencies, allergies, and chronic inflammatory conditions.